Cas no 63443-22-1 (Benzoic acid, 4-[2-(4-formylphenyl)ethenyl]-, methyl ester)
63443-22-1 structure
Product Name:Benzoic acid, 4-[2-(4-formylphenyl)ethenyl]-, methyl ester
CAS No:63443-22-1
MF:C17H14O3
MW:266.291265010834
CID:390114
PubChem ID:71372663
Update Time:2025-04-19
Benzoic acid, 4-[2-(4-formylphenyl)ethenyl]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[2-(4-formylphenyl)ethenyl]-, methyl ester
- methyl 4-[2-(4-formylphenyl)ethenyl]benzoate
- 63443-22-1
- DTXSID60795526
-
- Inchi: 1S/C17H14O3/c1-20-17(19)16-10-8-14(9-11-16)3-2-13-4-6-15(12-18)7-5-13/h2-12H,1H3
- InChI Key: XDIKKTWHJQIPCK-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC(=CC=1)C=CC1C=CC(C=O)=CC=1)=O
Computed Properties
- Exact Mass: 266.094294304g/mol
- Monoisotopic Mass: 266.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.1
- Topological Polar Surface Area: 43.4Ų
Benzoic acid, 4-[2-(4-formylphenyl)ethenyl]-, methyl ester Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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